4-(4-chloro-3-nitrophenyl)-N-(3-chlorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-(4-chloro-3-nitrophenyl)-N-(3-chlorophenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C18H14Cl2N4O3S/c1-9-15(17(25)22-12-4-2-3-11(19)8-12)16(23-18(28)21-9)10-5-6-13(20)14(7-10)24(26)27/h2-8,16H,1H3,(H,22,25)(H2,21,23,28)
• InChI Key: WPLVRCDDVCLFRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=S)N1)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H14Cl2N4O3S
• Molecular Weight: 437.3 g/mol

Description

4-(4-chloro-3-nitrophenyl)-N-(3-chlorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C18H14Cl2N4O3S and its molecular weight is 437.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Catalysts 4-(4-chloro-3-nitrophenyl)-N-(3-chlorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide and related compounds have been synthesized through various methods, indicating the compound's adaptability in chemical synthesis. A notable method involves the three-component reaction of N-aryl-3-oxobutanamides, aromatic aldehyde, and N-methylthiourea (N-phenylthiourea) in ethanol using sodium hydrogen sulfate as a catalyst. This method highlights the use of nontoxic, cost-effective catalysts yielding products in moderate to high yields (Gein, Zamaraeva, & Dmitriev, 2018).

Biological and Antimicrobial Activities The compound and its derivatives exhibit significant biological activities. For instance, some derivatives have shown considerable inhibition of bacterial and fungal growth, compared to standard drugs, making them potential candidates for antimicrobial agents. Their structure has been proven through IR, 1H-NMR, and Mass spectral studies, and their antimicrobial activities have been systematically evaluated (Akbari et al., 2008). Additionally, another derivative, ethyl 7-methyl-1-(4-nitrophenyl)-5-phenyl-3-(thiophen-2-yl)-1,5-dihydro[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylate, was synthesized and indicated a high potency against human lung (A-549) and human hepatocellular carcinoma (HepG-2) cell lines when tested in vitro, suggesting potential applications in anticancer therapy (Gomha, Muhammad, & Edrees, 2017).

Physicochemical Characterization Studies on the physicochemical properties, like density, viscosity, and ultrasonic velocity of various derivatives of this compound, have been conducted. These studies aimed to interpret molecular interactions in solutions, providing insight into the compound's behavior in different solvents, which is crucial for its potential applications in various fields (Bajaj & Tekade, 2014).